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Compound of Interest

Compound Name: Ammonium 15N chloride,

Cat. No.: B120650 Get Quote

Technical Data for Ammonium-15N Chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides key technical specifications for Ammonium-15N chloride, a stable

isotope-labeled compound.

Ammonium-15N chloride serves as a critical reagent in various scientific applications. It is

frequently utilized as a tracer and an internal standard for quantitative analyses using nuclear

magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid

chromatography-mass spectrometry (LC-MS)[1]. Its applications extend to use as a medium

supplement for the incorporation of 15N in proteins for NMR spectroscopy and in assaying

nitrogen loss in marine sediment[2].

Chemical Properties and Identifiers
The fundamental chemical identifiers and properties for Ammonium-15N chloride are

summarized in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b120650?utm_src=pdf-interest
https://www.medchemexpress.com/ammonium-chloride-15n.html
https://www.fishersci.com/shop/products/ammonium-chloride-15n-99-10g/NC1313549
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 39466-62-1[1][3][4]

Molecular Weight 54.48[1][3][4]

Chemical Formula 15NH₄Cl[2][3][4]

Synonyms
15N Labeled ammonium chloride, Azanium

chloride[2][3][4]

Physical Form Solid[1][4], powder, crystals or chunks

Melting Point 340 °C (sublimates)[4]

This isotopically labeled compound is an autophagy and lysosome inhibitor[1]. It can induce

intracellular alkalization and metabolic acidosis, which in turn affects enzymatic activity within

biological systems[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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